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Compound of Interest

1,4-
Compound Name: o _
Bis[(trimethylsilyl)ethynyllbenzene

Cat. No.: B099497

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of 1,4-
bis[(trimethylsilyl)ethynyl]lbenzene, a key monomer used in the synthesis of conjugated
polymers. Its unique structure, featuring a central benzene ring flanked by two trimethylsilyl
(TMS)-protected acetylene units, makes it an invaluable building block for creating advanced
materials with tailored optoelectronic properties. This document details the monomer's
properties, synthesis, polymerization methodologies, and the characteristics of the resulting
polymers, with a focus on experimental procedures and quantitative data.

Monomer Profile: 1,4-
bis[(trimethylsilyl)ethynyl]benzene

1,4-bis[(trimethylsilyl)ethynyl]benzene is a crystalline solid at room temperature. The TMS
groups serve two critical functions: they protect the terminal alkyne protons, preventing
unwanted side reactions like oxidative coupling, and they enhance the monomer's solubility in
common organic solvents, facilitating processing.

Table 1: Physicochemical Properties of 1,4-bis[(trimethylsilyl)ethynyl]lbenzene
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Property Value Reference

CAS Number 17938-13-5 [1112]

Molecular Formula Ci6H22Si2 [1][3]

Molecular Weight 270.52 g/mol [2][4]
Pale cream to yellow

Appearance , [5]
crystalline powder

Melting Point 121-123 °C (lit.) [1][2]

Assay =96.0% [5]

Storage Temperature 2-8°C [11[2]
CMTMWEXUJQSPCA-

InChl Key [11[3]

UHFFFAOYSA-N

Synthesis of the Monomer

The most common and efficient method for synthesizing 1,4-

bis[(trimethylsilyl)ethynyl]benzene is the Sonogashira cross-coupling reaction. This

palladium- and copper-catalyzed reaction couples a dihalogenated benzene, typically 1,4-

diiodobenzene or 1,4-dibromobenzene, with trimethylsilylacetylene.
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1,4-Diiodobenzene Trimethylsilylacetylene

Regactant Reactant

Yields

1,4-bis[(trimethylsilyl)ethynyl]benzene

TMS-Protected Monomer In-situ Deprotection
14 yllbenzene) (e.g., TBAF, K2COs) (1,4-Diethynylbenzene) Sonogashira

Polymerization

Dihaloaromatic Comonomer (Pd/Cu Catalyst)
(e.g., 1,4-Diiodobenzene)

Conjugated Polymer
(Poly(p-phenyleneethynylene))
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Poly(p-phenyleneethynylene)s

Fluprescence Quenching Active Layer Component luorescent Probes

missive Layer

Organic Light-Emitting Chemical & Biological Organic Photovoltaics Biomedical Imaging
Diodes (OLEDs) Sensors (OPVs) & Diagnostics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,4-Bis (trimethylsilyl)ethynyl benzene 98 17938-13-5 [sigmaaldrich.com]
2. 1,4-X[(=FF ZEhEE) ZHRE]E 98% | Sigma-Aldrich [sigmaaldrich.com]

3. 1,4-Bis[(trimethylsilyl)ethynyllbenzene, 98% 1 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

e 4. scbt.com [scbt.com]

e 5. 1,4-Bis[(trimethylsilyl)ethynyllbenzene, 98% 5 g | Buy Online | Thermo Scientific
Chemicals [thermofisher.com]

« To cite this document: BenchChem. ['1,4-bis[(trimethylsilyl)ethynyl]benzene as a monomer
for conjugated polymers"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099497#1-4-bis-trimethylsilyl-ethynyl-benzene-as-a-
monomer-for-conjugated-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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